Cas no 1249320-09-9 (α-Methyl-3-thiophenemethanesulfonyl chloride)

• Product Name: α-Methyl-3-thiophenemethanesulfonyl chloride
• CAS No: 1249320-09-9
• MF: C₆H₇ClO₂S₂
• MW: 210.701578378677
• CID: 5282458
• PubChem ID: 114999244
• Update Time: 2025-06-07

α-Methyl-3-thiophenemethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1249320-09-9
• 1-(thiophen-3-yl)ethane-1-sulfonyl chloride
• EN300-681219
• α-Methyl-3-thiophenemethanesulfonyl chloride

• Inchi： 1S/C6H7ClO2S2/c1-5(11(7,8)9)6-2-3-10-4-6/h2-5H,1H3
• InChI Key： OBCCCANMXNWLTN-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(C)S(Cl)(=O)=O

Computed Properties

• Exact Mass: 209.9575995g/mol
• Monoisotopic Mass: 209.9575995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 307.5±25.0 °C(Predicted)

Additional information on α-Methyl-3-thiophenemethanesulfonyl chloride

Introduction to α-Methyl-3-thiophenemethanesulfonyl chloride (CAS No: 1249320-09-9)

α-Methyl-3-thiophenemethanesulfonyl chloride, with the CAS number 1249320-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a thiophene ring and a methyl substituent, make it a valuable intermediate in the development of novel therapeutic agents.

The thiophene moiety is a heterocyclic aromatic ring that is commonly found in many biologically active natural products and pharmaceuticals. Its unique electronic properties and ability to participate in various chemical reactions make it an attractive scaffold for drug design. In particular, the 3-position of the thiophene ring in α-Methyl-3-thiophenemethanesulfonyl chloride provides a reactive site for further functionalization, enabling the construction of more complex molecular structures.

Sulfonyl chlorides, on the other hand, are known for their reactivity in nucleophilic substitution reactions, where they can be converted into sulfonamides, sulfonates, and other derivatives. These transformations are crucial in medicinal chemistry, as they allow for the introduction of various functional groups that can enhance the biological activity of a molecule. The sulfonyl chloride group in α-Methyl-3-thiophenemethanesulfonyl chloride is particularly useful for these purposes, making it a valuable building block in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new treatments for various diseases. Studies have shown that thiophene-based molecules exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The synthesis and functionalization of these compounds continue to be an active area of research, with α-Methyl-3-thiophenemethanesulfonyl chloride being one of the key intermediates in this endeavor.

The structural versatility of α-Methyl-3-thiophenemethanesulfonyl chloride allows it to be incorporated into diverse molecular frameworks. For instance, it can be used to synthesize thiophene-based sulfonamides, which have shown promise as inhibitors of enzymes involved in cancer progression. Additionally, derivatives of this compound have been explored as potential antimicrobial agents, targeting bacterial enzymes that are essential for their survival.

In recent years, there has been a growing interest in developing small-molecule inhibitors that can modulate protein-protein interactions. Thiophene derivatives have been found to be effective in disrupting these interactions by binding to specific residues on target proteins. The sulfonyl chloride group in α-Methyl-3-thiophenemethanesulfonyl chloride facilitates the introduction of such modifications, making it a valuable tool for designing novel inhibitors.

The synthesis of α-Methyl-3-thiophenemethanesulfonyl chloride typically involves multi-step organic reactions that require precise control over reaction conditions. The process often begins with the functionalization of a thiophene precursor to introduce the methyl group at the desired position. Subsequent steps involve the conversion of this intermediate into the sulfonyl chloride derivative through reaction with phosphorus pentachloride or other chlorinating agents.

The purity and yield of α-Methyl-3-thiophenemethanesulfonyl chloride are critical factors that influence its utility in pharmaceutical applications. High-purity compounds are essential for ensuring consistent results in subsequent synthetic steps and for minimizing side reactions that could compromise the integrity of the final product.

The use of computational methods has also played a significant role in optimizing the synthesis and applications of α-Methyl-3-thiophenemethanesulfonyl chloride. Molecular modeling techniques have been employed to predict the reactivity and selectivity of different intermediates, allowing researchers to design more efficient synthetic routes. Additionally, computational studies have helped identify potential applications of this compound by predicting its interactions with biological targets.

In conclusion, α-Methyl-3-thiophenemethanesulfonyl chloride (CAS No: 1249320-09-9) is a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it an important tool for developing novel therapeutic agents. Recent research has demonstrated its potential in various applications, including drug discovery and enzyme inhibition. As our understanding of heterocyclic chemistry continues to evolve, compounds like this will undoubtedly play a crucial role in advancing medical science.